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Compound of Interest

Compound Name: JNJ-41443532

Cat. No.: B608220 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. JNJ-41443532, a CCR2 antagonist used in research, requires careful handling

and disposal to ensure a safe laboratory environment and compliance with regulations. This

guide provides essential information on the proper disposal procedures for JNJ-41443532.

JNJ-41443532 is intended for professional research and laboratory use only and should not be

used for medical or consumer purposes.[1] As with many specialized research chemicals,

specific disposal instructions are paramount.

Core Disposal Principle: Professional Waste
Management
The primary directive for the disposal of JNJ-41443532 is to "Dispose of contents/container to

an approved waste disposal plant."[2] This indicates that the compound should not be

discarded through standard laboratory drains or as general waste. It must be handled as a

controlled hazardous substance.

Step-by-Step Disposal Protocol
To ensure the safe and compliant disposal of JNJ-41443532, follow these procedural steps:

Waste Identification and Segregation:
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Clearly label all waste containers containing JNJ-41443532 with the full chemical name

and CAS number (1228650-83-6).[1]

Segregate waste containing JNJ-41443532 from other laboratory waste streams to

prevent accidental mixing and unforeseen chemical reactions.

Container Management:

Use only approved, leak-proof, and chemically compatible containers for storing waste

JNJ-41443532.

Ensure containers are tightly sealed to prevent the release of dust or fumes.

Engage a Licensed Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the disposal service with a comprehensive list of the waste's chemical

components.

Adherence to Local and National Regulations:

Disposal procedures for hazardous chemical waste are governed by strict local, state, and

federal regulations. Always consult these regulations to ensure full compliance. Your EHS

department will be the primary resource for this information.

Quantitative Data Summary
For ease of reference, the key identifiers for JNJ-41443532 are summarized in the table below.

Identifier Value

CAS Number 1228650-83-6[1]

Molecular Formula C22H25F3N4O3S[1]

Molecular Weight 482.5191[1]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making and action process for the proper

disposal of JNJ-41443532.

JNJ-41443532 Waste Generated

Is the container empty and clean?

Dispose of as normal lab glass/plastic

Yes

Segregate and label as Hazardous Chemical Waste
(CAS: 1228650-83-6)

No

Store in a designated hazardous waste accumulation area

Contact Environmental Health & Safety (EHS) or approved waste vendor

Arrange for professional disposal

Complete waste manifest documentation

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-41443532 from generation to final disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible

management of JNJ-41443532 waste, fostering a culture of safety and environmental

stewardship within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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